![molecular formula C33H38N4O8 B193445 7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin CAS No. 181467-56-1](/img/structure/B193445.png)
7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin
Overview
Description
7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin, also known as 7-ethyl-10-hydroxycamptothecin (SN-38), is an active metabolite of the plant alkaloid camptothecin (CPT). It is a potent and selective inhibitor of topoisomerase I (Top1) and is used as a chemotherapeutic agent for the treatment of several types of cancer. SN-38 is the most potent and active metabolite of CPT and is structurally related to other camptothecin derivatives, such as topotecan and irinotecan.
Scientific Research Applications
Analytical Method Development
7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin (hereafter referred to by its chemical name) has been the subject of research for developing analytical methods. An analytical method for this compound and its metabolites, including the active metabolite 7-ethyl-10-hydroxycamptothecin (SN-38), uses high-performance liquid chromatography with fluorescence and mass spectrometry detection. This method is characterized by simple extraction, sensitive quantitation of major metabolites, and parallel selective monitoring of minor metabolites, proving useful for in vivo and in vitro studies (Sai et al., 2002).
Metabolite Identification and Properties
Studies have identified this compound as a major plasma metabolite of irinotecan (CPT-11), a promising water-soluble analogue of camptothecin. This compound is found to be a weak inhibitor of cell growth and a poor inducer of topoisomerase I DNA-cleavable complexes, suggesting that it does not contribute significantly to the activity and toxicity profile of CPT-11 in vivo (Rivory et al., 1996).
Enzymatic Conversion Studies
Research also includes the study of enzymatic conversion of this compound. For instance, a study reports the conversion of this compound, an inactive metabolite of CPT-11, to SN-38, the active metabolite of CPT-11, by a rabbit liver carboxylesterase. This conversion is not catalyzed by any known human enzyme, making it a focus for potential prodrug/enzyme therapeutic approaches (Guichard et al., 1998).
Biosynthesis and Cytochrome P450 Involvement
The biosynthesis of this compound by human hepatic microsomes has been studied. The transformation into its metabolite is catalyzed principally by cytochrome P450 3A, with significant correlations found between the formation of this compound and both immunoreactivity with anti-CYP3A antibodies and testosterone 6beta-hydroxylation (Haaz et al., 1998).
properties
IUPAC Name |
5-[[1-[[(19S)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl]oxycarbonyl]piperidin-4-yl]amino]pentanoic acid | |
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InChI |
InChI=1S/C33H38N4O8/c1-3-21-22-15-20(45-32(42)36-13-10-19(11-14-36)34-12-6-5-7-28(38)39)8-9-26(22)35-29-23(21)17-37-27(29)16-25-24(30(37)40)18-44-31(41)33(25,43)4-2/h8-9,15-16,19,34,43H,3-7,10-14,17-18H2,1-2H3,(H,38,39)/t33-/m0/s1 | |
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InChI Key |
BSVVZICJFYZDJJ-XIFFEERXSA-N | |
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Canonical SMILES |
CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)NCCCCC(=O)O | |
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Isomeric SMILES |
CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@@]4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)NCCCCC(=O)O | |
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Molecular Formula |
C33H38N4O8 | |
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DSSTOX Substance ID |
DTXSID30435189 | |
Record name | 7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin | |
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Molecular Weight |
618.7 g/mol | |
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CAS RN |
181467-56-1 | |
Record name | RPR 121056 | |
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Record name | 7-Ethyl-10-(4-N-aminopentanoic acid)-1-piperidino)carbonyloxycamptothecin | |
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